Cas no 632314-61-5 (1-(4-chlorophenyl)-7-methyl-2-(1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 1-(4-chlorophenyl)-7-methyl-2-(1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 632314-61-5
• MF: C₂₁H₁₃ClN₂O₃S
• MW: 408.857522726059
• CID: 5932957
• PubChem ID: 3470533
• Update Time: 2025-10-31

1-(4-chlorophenyl)-7-methyl-2-(1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-7-methyl-2-(1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• 1-(4-chlorophenyl)-7-methyl-2-(1,3-thiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• [1]Benzopyrano[2,3-c]pyrrole-3,9-dione, 1-(4-chlorophenyl)-1,2-dihydro-7-methyl-2-(2-thiazolyl)-
• SR-01000918217-1
• AKOS002222426
• 1-(4-chlorophenyl)-7-methyl-2-(thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
• Z355411374
• AKOS016114670
• F3226-2298
• 632314-61-5
• SR-01000918217

• Inchi： 1S/C21H13ClN2O3S/c1-11-2-7-15-14(10-11)18(25)16-17(12-3-5-13(22)6-4-12)24(20(26)19(16)27-15)21-23-8-9-28-21/h2-10,17H,1H3
• InChI Key： JUIDNJZITQHRNZ-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CS2)C(C2=CC=C(Cl)C=C2)C2C(=O)C3=CC(C)=CC=C3OC=2C1=O

Computed Properties

• Exact Mass: 408.0335411g/mol
• Monoisotopic Mass: 408.0335411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 586.5±60.0 °C(Predicted)
• pka: 2.79±0.10(Predicted)

Additional information on 1-(4-chlorophenyl)-7-methyl-2-(1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Introduction to 1-(4-Chlorophenyl)-7-methyl-2-(1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (CAS No. 632314-61-5)

1-(4-Chlorophenyl)-7-methyl-2-(1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (CAS No. 632314-61-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromeno[2,3-c]pyrroles and is characterized by its unique structural features and potential biological activities. The compound's structure includes a 4-chlorophenyl group, a methyl group, and a thiazole moiety, which collectively contribute to its pharmacological properties.

The synthesis of 1-(4-Chlorophenyl)-7-methyl-2-(1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione has been extensively studied in recent years. Various synthetic routes have been developed to optimize yield and purity. One notable method involves the condensation of 4-chlorobenzaldehyde with 7-methylchromenopyrrole followed by cyclization and substitution reactions to introduce the thiazole moiety. These synthetic strategies not only enhance the efficiency of the process but also ensure the structural integrity of the final product.

In terms of its biological activities, 1-(4-Chlorophenyl)-7-methyl-2-(1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione has shown promising results in several preclinical studies. Research has demonstrated its potential as an anticancer agent due to its ability to inhibit cell proliferation and induce apoptosis in various cancer cell lines. Specifically, studies have highlighted its efficacy against breast cancer cells and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

Beyond its anticancer properties, 1-(4-Chlorophenyl)-7-methyl-2-(1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione has also been investigated for its anti-inflammatory and antioxidant activities. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. Additionally, its antioxidant properties are attributed to its ability to scavenge free radicals and protect cellular components from oxidative damage.

The pharmacokinetic profile of 1-(4-Chlorophenyl)-7-methyl-2-(1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione is another critical aspect that has been explored in recent research. Studies have indicated that it exhibits good oral bioavailability and a favorable distribution pattern in vivo. This makes it a promising candidate for further development as a therapeutic agent. However, more detailed pharmacokinetic studies are needed to fully understand its metabolism and excretion pathways.

In the context of drug discovery and development, 1-(4-Chlorophenyl)-7-methyl-2-(1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione represents an important lead compound with potential applications in multiple therapeutic areas. Its unique structure and multifaceted biological activities make it an attractive target for further optimization and clinical evaluation. Ongoing research aims to identify structural modifications that can enhance its potency and selectivity while minimizing potential side effects.

The future prospects for 1-(4-Chlorophenyl)-7-methyl-2-(1,3-thiazol-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3，9-dione are promising. As more data from preclinical studies become available and clinical trials are initiated, this compound could potentially play a significant role in the treatment of various diseases. Its potential as an anticancer agent and its anti-inflammatory and antioxidant properties make it a valuable addition to the arsenal of therapeutic compounds being developed in the pharmaceutical industry.